Imidazo[1,2-A]pyrimidin-5-OL

• IUPAC Name: 1H-imidazo[1,2-a]pyrimidin-5-one
• InChI: InChI=1S/C6H5N3O/c10-5-1-2-7-6-8-3-4-9(5)6/h1-4H,(H,7,8)
• InChI Key: UUHMFGQYTIQQIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2NC=CN2C1=O
• Molecular Formula: C6H5N3O
• Molecular Weight: 135.12 g/mol
• CAS RN: 55662-68-5, 58539-63-2

Description

Imidazo[1,2-A]pyrimidin-5-OL is a heterocyclic compound that has been receiving significant attention in the synthetic chemistry community. It is found in a variety of natural products, medicinal compounds, and functional materials as structural fragments.

Synthesis Analysis

Imidazo[1,2-A]pyrimidin-5-OL can be synthesized through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis.

Molecular Structure Analysis

The molecular structure of Imidazo[1,2-A]pyrimidin-5-OL is characterized by a fused ring system containing two nitrogen atoms. The InChI code for this compound is 1S/C6H5N3O/c10-5-1-2-7-6-8-3-4-9(5)6/h1-4H, (H,7,8).

Chemical Reactions Analysis

Imidazo[1,2-A]pyrimidin-5-OL can undergo various chemical reactions, including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation.

Physical And Chemical Properties Analysis

Imidazo[1,2-A]pyrimidin-5-OL is a powder with a molecular weight of 135.13.

Scientific Research Applications

Synthetic Chemistry

. .

Drug Development

. .

Gold Nanoparticle Catalysis

. .

Anticancer Activity

. .

Anxiolytic Drugs

. .

Anti-inflammatory Activity

. .

Antifungal and Antimicrobial Properties

. .

Corrosion Inhibitor

. .

Mechanism of Action

Target of Action

Imidazo[1,2-A]pyrimidin-5-OL and its derivatives have been identified as potential covalent inhibitors, specifically targeting the KRAS G12C mutation . This mutation is commonly found in various types of cancers, making it a significant target for anticancer agents .

Mode of Action

The compound interacts with its target through a covalent bond, a strong type of chemical bond where atoms share electron pairs . This interaction results in the inhibition of the KRAS G12C mutation, thereby preventing the proliferation of cancer cells .

Biochemical Pathways

The primary biochemical pathway affected by Imidazo[1,2-A]pyrimidin-5-OL involves the KRAS protein, which plays a crucial role in cell signaling and growth . By inhibiting the KRAS G12C mutation, the compound disrupts this pathway, leading to the suppression of cancer cell growth .

Pharmacokinetics

The compound’s potential as a covalent inhibitor suggests that it may have suitable adme (absorption, distribution, metabolism, and excretion) properties for therapeutic use .

Result of Action

The primary result of Imidazo[1,2-A]pyrimidin-5-OL’s action is the inhibition of cancer cell growth. Preliminary bio-evaluation screening has identified this compound as a potent anticancer agent for cells with the KRAS G12C mutation .

Safety and Hazards

Imidazo[1,2-A]pyrimidin-5-OL may cause severe skin burns and eye damage. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection when handling it.

Future Directions

Given the powerful bioactivities of molecules with an imidazopyrimidine core, there is significant interest in developing new approaches to manufacturing 2-arylsubstituted imidazo[1,2-A]pyrimidines. The development of greener protocols for the synthesis of highly functionalized motifs with medicinal value is an attractive research thrust area.